3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)propanamide

• Molecular Formula: C18H18N4O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3-(6,7-dimethoxy-4-oxoquinazolin-3-yl)-N-pyridin-2-ylpropanamide
• InChI: InChI=1S/C18H18N4O4/c1-25-14-9-12-13(10-15(14)26-2)20-11-22(18(12)24)8-6-17(23)21-16-5-3-4-7-19-16/h3-5,7,9-11H,6,8H2,1-2H3,(H,19,21,23)
• InChI Key: IGZCDAGUYSNHBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)N(C=N2)CCC(=O)NC3=CC=CC=N3)OC

Description

3-(6,7-Dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-2-yl)propanamide is a synthetic small molecule characterized by a 6,7-dimethoxyquinazolin-4-one core linked via a propanamide bridge to a pyridin-2-yl substituent. The quinazolinone moiety is a privileged scaffold in medicinal chemistry due to its planar aromatic structure, which facilitates interactions with biological targets such as kinases or DNA topoisomerases . This compound has been investigated in anti-infective and kinase inhibition studies, though specific therapeutic applications remain under exploration .

Comparison with Similar Compounds

Comparison with Structural Analogs

Quinazolinone-Based Propanamide Derivatives

Compounds sharing the 6,7-dimethoxyquinazolin-4-one core but differing in the propanamide substituent are summarized below:

Compound ID/Name	Substituent on Propanamide	Molecular Formula	Molecular Weight	Key Properties/Applications	References
Target Compound	Pyridin-2-yl	C₁₉H₁₉N₃O₄	369.38	Reference compound; anti-infective research
3-(6,7-Dimethoxy-4-oxoquinazolin-3-yl)-N-(3-fluorobenzyl)propanamide (Y044-5328)	3-Fluorobenzyl	C₂₀H₂₀FN₃O₄	385.39	Increased lipophilicity; enhanced metabolic stability
2-(6,7-Dimethoxy-4-oxoquinazolin-3-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide (Y044-0159)	2-(3,4-Dimethoxyphenyl)ethyl	C₂₂H₂₅N₃O₆	427.46	Higher molecular weight; reduced solubility
3-(6,7-Dimethoxy-4-oxoquinazolin-3-yl)-N-(naphthalen-1-yl)propanamide	Naphthalen-1-yl	C₂₃H₂₁N₃O₄	403.43	Bulky aromatic group; potential pharmacokinetic challenges
3-(6,7-Dimethoxy-4-oxoquinazolin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)propanamide	Tetrahydrofuran-2-ylmethyl	C₁₈H₂₃N₃O₅	361.39	Ether group; improved aqueous solubility

Key Observations:

• Substituent Effects on Lipophilicity : Fluorinated (Y044-5328) and naphthyl derivatives exhibit higher logP values, favoring membrane permeability but risking solubility limitations .
• Solubility : The tetrahydrofuran-2-ylmethyl analog demonstrates superior solubility due to its oxygen-rich substituent, making it advantageous for formulation .
• Bioactivity : The pyridin-2-yl group in the target compound may optimize hydrogen-bonding interactions with enzymatic targets, whereas bulkier groups (e.g., naphthyl) could sterically hinder binding .

Non-Quinazolinone Propanamide Analogs

Taranabant (Obesity Treatment)

Taranabant (C₂₇H₂₅ClF₃N₃O₂, MW: 515.95) is a propanamide derivative featuring a trifluoromethylpyridinyl and cyanophenyl substituent. Unlike the target compound, Taranabant targets cannabinoid receptors (CB1) for obesity management . Its bulky, electron-withdrawing groups enhance receptor affinity but introduce metabolic instability risks, leading to discontinuation in clinical trials due to adverse effects .

V030-2855 (Nitroindole-Furan Hybrid)

V030-2855 (C₂₈H₂₂ClN₃O₅, MW: 515.95) combines a nitroindole and furan-methyl group. However, the nitro group raises toxicity concerns .

Mechanistic and Therapeutic Implications

• Quinazolinone Derivatives: The 6,7-dimethoxyquinazolinone core is associated with kinase inhibition (e.g., EGFR or VEGFR) and antimicrobial activity. Substituent modifications tailor selectivity; for example, fluorinated analogs may penetrate bacterial biofilms more effectively .
• Non-Quinazolinone Propanamides: Structural diversity (e.g., Taranabant’s trifluoromethylpyridinyl group) highlights the propanamide scaffold’s versatility but underscores the importance of substituent choice in minimizing off-target effects .